Cas no 922553-69-3 (N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide)

• Product Name: N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide
• CAS No: 922553-69-3
• MF: C₂₀H₂₃N₃O₅S
• MW: 417.47872376442
• CID: 5787079
• PubChem ID: 40889499
• Update Time: 2025-06-08

N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)sulfamoyl]-3-methylphenyl]acetamide
• AKOS024635675
• 922553-69-3
• F2277-0166
• N-(4-(N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)sulfamoyl)-3-methylphenyl)acetamide
• N-{4-[(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl]-3-methylphenyl}acetamide
• Acetamide, N-[4-[[(4-ethyl-2,3,4,5-tetrahydro-5-oxo-1,4-benzoxazepin-7-yl)amino]sulfonyl]-3-methylphenyl]-
• N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide

• Inchi： 1S/C20H23N3O5S/c1-4-23-9-10-28-18-7-5-16(12-17(18)20(23)25)22-29(26,27)19-8-6-15(11-13(19)2)21-14(3)24/h5-8,11-12,22H,4,9-10H2,1-3H3,(H,21,24)
• InChI Key： IDVBFCJSJRJHHK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(C)=O)(NC1C=CC2=C(C=1)C(N(CC)CCO2)=O)(=O)=O

Computed Properties

• Exact Mass: 417.13584202g/mol
• Monoisotopic Mass: 417.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• pka: 8.62±0.20(Predicted)

Additional information on N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide

Introduction to N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide (CAS No. 922553-69-3)

N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 922553-69-3, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a complex fused ring system and functional groups, makes it a subject of intense study for its potential therapeutic applications.

The core structure of N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide is characterized by a benzoxazepine moiety, which is known for its role in various pharmacological mechanisms. Specifically, the benzoxazepine ring system contributes to the compound's ability to interact with biological targets in a manner that can modulate physiological processes. This interaction is further enhanced by the presence of substituents such as the sulfamoyl group and the acetamide moiety, which are strategically positioned to optimize binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional properties of N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents. For instance, the benzoxazepine core has been shown to exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. This has opened up avenues for exploring its utility in treating conditions such as arthritis and other inflammatory disorders.

In addition to its anti-inflammatory potential, N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)sulfamoyl-3-methylphenyl}acetamide has also shown promise in preclinical studies related to neurodegenerative diseases. The benzoxazepine scaffold is known to have neuroprotective properties, which are attributed to its ability to cross the blood-brain barrier and interact with central nervous system receptors. This characteristic makes it an attractive candidate for developing treatments for diseases such as Alzheimer's and Parkinson's. Furthermore, the sulfamoyl group enhances the compound's solubility and bioavailability, which are critical factors for effective drug delivery.

The synthesis of N-{4-(4-ethyl-5-oxyo2s02344s0tetrathydro1s44benz0xazepin7y1)sulfamoyl3methylphenyl}acetamide presents a significant challenge due to its complex structure. However， recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled researchers to obtain high-purity samples of this compound. These advancements are crucial for conducting rigorous biological evaluations and understanding its mechanism of action.

One of the most exciting aspects of N-{4-(4ethyl5oxyo2s02344s0tetrathydro1s44benz0xazepin7y1)sulfamoyl3methylphenyl}acetamide is its potential for customization through structural modifications. By altering specific functional groups or introducing new substituents， researchers can fine-tune the biological activity of this compound. This flexibility has led to the development of numerous derivatives that exhibit enhanced potency and selectivity against specific targets. Such modifications are essential for optimizing drug candidates for clinical use and minimizing side effects.

The pharmacokinetic properties of N-{4-(4ethyl5oxyo2s02344s0tetrathydro1s44benz0xazepin7y1)sulfamoyl3methylphenyl}acetamide have also been extensively studied. These studies have revealed that the compound exhibits moderate oral bioavailability， which is a key factor for determining its suitability as an oral therapeutic agent. Additionally， the metabolic stability of this compound has been assessed， revealing that it undergoes slow degradation in vivo， allowing for prolonged half-life and sustained therapeutic effects.

Future research on N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7^# ylylsulfamoyl-3-methylphenyl}acetamide (CAS No. 922553-69-3) is expected to focus on elucidating its mechanism of action at a molecular level。 This will involve using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine how this compound interacts with its biological targets. Understanding these interactions will provide valuable insights into its therapeutic potential and help guide the development of new drugs based on this scaffold。

In conclusion， N-{4-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,
,